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Identified Degradants and Impurities of Cloperastine

The table below summarizes the known degradation products and process-related impurities of Cloperastine

Hydrochloride identified from the search results.

Compound
Name

Type
Key Characteristic / Proposed
Structure

Identification
Method

Benzaldehyde
[1]

Major
Degradant

m/z 105.03; formed via ether bond

cleavage under all stress conditions.

MS/MS

Impurity A [2] Process-
related
Impurity

1-[2-(diphenylmethoxy)ethyl]piperidine

(lacks chloro-substituent).

MS, NMR (1H, 13C,

HSQC, HMBC, 1H-1H
COSY)

Impurity B [2] Process-
related
Impurity

1,1'-(oxybis(ethane-2,1-diyl))dipiperidine. MS, NMR (1H, 13C,
HSQC, HMBC, 1H-1H

COSY)

Impurity C [2] Process-
related
Impurity

1-[2-[(4-chlorophenyl)

(phenyl)methoxy]ethyl]pyridine.

MS, NMR (1H, 13C,

HSQC, HMBC, 1H-1H
COSY)
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Compound
Name

Type
Key Characteristic / Proposed
Structure

Identification
Method

Impurity D [2] Process-
related
Impurity

4-Chlorobenzophenone (starting

material).

Not specified

(reference standard
used)

Impurity E [2] Process-
related
Impurity

4-Chloro-alpha-((2-(piperidin-1-
yl)ethoxy)methyl)benzhydrol.

MS, NMR (1H, 13C,
HSQC, HMBC, 1H-1H

COSY)

The formation of the major degradant, Benzaldehyde, can be visualized through the following degradation

pathway:

Cloperastine Hydrochloride Ether Bond Cleavage Benzaldehyde

Click to download full resolution via product page

Analytical and Experimental Methodologies

The studies provided detailed methodologies suitable for identifying Cloperastine and its related substances.

Forced Degradation Study Protocol [1]:

Conditions: Cloperastine was subjected to acidic, basic, and oxidative stress conditions.
Duration: 45 minutes.

Results: The highest degradation (22.86%) occurred under basic conditions, followed by acidic
(20.68%) and oxidative (12.86%) conditions.

HPLC Method for Impurity Profiling [2]:

Column: Inertsil ODS (4.6 × 100 mm i.d., 3 μm).
Mobile Phase: Methanol - 0.1 mol/L potassium dihydrogen phosphate solution - perchloric acid

(60:40:0.16, v/v/v).
Note: This method was specifically developed to resolve Impurity C, which co-eluted with the

main peak using previously reported systems.
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Structural Elucidation Techniques [2]:

The structures of five process-related impurities were confirmed using a combination of Mass
Spectrometry (MS) and advanced Nuclear Magnetic Resonance (NMR) techniques,

including 1H NMR, 13C NMR, HSQC, HMBC, and 1H-1H COSY.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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